Cas no 823213-19-0 (2H-1-Benzopyran-2-one, 3-[2-(ethylideneamino)-4-thiazolyl]-)

2H-1-Benzopyran-2-one, 3-[2-(ethylideneamino)-4-thiazolyl]- structure
823213-19-0 structure
Product name:2H-1-Benzopyran-2-one, 3-[2-(ethylideneamino)-4-thiazolyl]-
CAS No:823213-19-0
MF:C14H10N2O2S
MW:270.306401729584
CID:694680
PubChem ID:71419334

2H-1-Benzopyran-2-one, 3-[2-(ethylideneamino)-4-thiazolyl]- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-2-one, 3-[2-(ethylideneamino)-4-thiazolyl]-
    • 3-[2-(ethylideneamino)-1,3-thiazol-4-yl]chromen-2-one
    • 823213-19-0
    • DTXSID80838601
    • 3-[2-(Ethylideneamino)-1,3-thiazol-4-yl]-2H-1-benzopyran-2-one
    • Inchi: InChI=1S/C14H10N2O2S/c1-2-15-14-16-11(8-19-14)10-7-9-5-3-4-6-12(9)18-13(10)17/h2-8H,1H3
    • InChI Key: YGMKXLXGEDOYKT-UHFFFAOYSA-N
    • SMILES: CC=NC1=NC(=CS1)C2=CC3=CC=CC=C3OC2=O

Computed Properties

  • Exact Mass: 270.04629874g/mol
  • Monoisotopic Mass: 270.04629874g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 422
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.6
  • Topological Polar Surface Area: 79.8Ų

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